Cas no 2229478-36-6 (1-(6-chloro-1-methyl-1H-indol-3-yl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(6-chloro-1-methyl-1H-indol-3-yl)-2,2-difluoroethan-1-ol
• CAS No: 2229478-36-6
• MF: C₁₁H₁₀ClF₂NO
• MW: 245.653008937836
• CID: 6437775
• PubChem ID: 165696356
• Update Time: 2025-06-08

1-(6-chloro-1-methyl-1H-indol-3-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-1-methyl-1H-indol-3-yl)-2,2-difluoroethan-1-ol
• EN300-2002505
• 2229478-36-6

• Inchi： 1S/C11H10ClF2NO/c1-15-5-8(10(16)11(13)14)7-3-2-6(12)4-9(7)15/h2-5,10-11,16H,1H3
• InChI Key： JYSJGBSLXFRPQI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C)C=C2C(C(F)F)O

Computed Properties

• Exact Mass: 245.0418980g/mol
• Monoisotopic Mass: 245.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.2Ų

Additional information on 1-(6-chloro-1-methyl-1H-indol-3-yl)-2,2-difluoroethan-1-ol

Comprehensive Overview of 1-(6-chloro-1-methyl-1H-indol-3-yl)-2,2-difluoroethan-1-ol (CAS No. 2229478-36-6)

The compound 1-(6-chloro-1-methyl-1H-indol-3-yl)-2,2-difluoroethan-1-ol (CAS No. 2229478-36-6) is a fluorinated indole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for fluorinated organic compounds in drug discovery, this molecule stands out for its potential applications in medicinal chemistry and crop protection. Researchers are particularly interested in its bioactivity and selective binding capabilities, which make it a promising candidate for further development.

One of the key features of 1-(6-chloro-1-methyl-1H-indol-3-yl)-2,2-difluoroethan-1-ol is its indole core, a structural motif commonly found in natural products and pharmaceuticals. The addition of difluoroethyl and chloro substituents enhances its lipophilicity and metabolic stability, addressing common challenges in drug design. Recent studies highlight its potential role in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and personalized therapeutics.

From an industrial perspective, the synthesis of CAS No. 2229478-36-6 involves advanced organic synthesis techniques, including cross-coupling reactions and fluorination methods. These processes are critical for producing high-purity batches required for preclinical studies. The compound’s structure-activity relationship (SAR) is also a hot topic, as optimizing its scaffold could lead to breakthroughs in treating chronic diseases or improving agrochemical efficacy.

Environmental and regulatory considerations are equally important when discussing 1-(6-chloro-1-methyl-1H-indol-3-yl)-2,2-difluoroethan-1-ol. Its biodegradability and ecotoxicological profile are under scrutiny, reflecting broader societal concerns about sustainable chemistry. Innovations in green synthesis and catalytic reduction are being explored to minimize waste and energy consumption during production.

In summary, CAS No. 2229478-36-6 represents a compelling case study at the intersection of chemical innovation and applied sciences. Its versatility and relevance to emerging technologies ensure it remains a focal point for researchers and industry professionals alike.